![molecular formula C11H9ClFN3O B279629 N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide](/img/structure/B279629.png)
N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide, also known as CFMP, is a chemical compound that has been extensively researched for its potential therapeutic applications. CFMP belongs to the class of pyrazole derivatives, which have shown promising results in treating various diseases such as cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to modulate the activity of certain neurotransmitters, which can be useful in treating various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to modulate the activity of certain neurotransmitters, which can be useful in treating various neurological disorders. Furthermore, this compound has been shown to have anti-inflammatory effects, which can be useful in treating various inflammatory disorders such as arthritis and asthma.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide has several advantages as a research tool. It is relatively easy to synthesize and has high purity and yield. Furthermore, this compound has been extensively studied for its potential therapeutic applications, making it a useful compound for further research and development. However, this compound also has certain limitations. It is a relatively new compound, and its mechanism of action is not fully understood. Furthermore, this compound may have off-target effects, which can complicate its use as a research tool.
Future Directions
There are several future directions for research on N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide. One potential direction is to further investigate its anti-cancer properties and develop it as a potential cancer treatment. Another potential direction is to investigate its neuroprotective properties and develop it as a potential treatment for neurological disorders. Furthermore, this compound could be studied for its potential anti-inflammatory effects, which can be useful in treating various inflammatory disorders such as arthritis and asthma. Overall, this compound has shown promising results in various areas of research, and further investigation is warranted to fully understand its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide is a multi-step process that involves the reaction of 3-chloro-4-fluoroaniline with methyl isobutyrylacetate to form an intermediate, which is then reacted with hydrazine hydrate to yield this compound. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for further research and development.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory effects, which can be useful in treating various inflammatory disorders such as arthritis and asthma. Furthermore, this compound has been shown to have neuroprotective properties, which can be useful in treating various neurological disorders such as Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C11H9ClFN3O |
---|---|
Molecular Weight |
253.66 g/mol |
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-1-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C11H9ClFN3O/c1-16-6-7(5-14-16)11(17)15-8-2-3-10(13)9(12)4-8/h2-6H,1H3,(H,15,17) |
InChI Key |
VQAHKSDVLUMPQC-UHFFFAOYSA-N |
SMILES |
CN1C=C(C=N1)C(=O)NC2=CC(=C(C=C2)F)Cl |
Canonical SMILES |
CN1C=C(C=N1)C(=O)NC2=CC(=C(C=C2)F)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.